Cas no 33245-13-5 (a-oxo-2-Furanacetic acid methyl ester)

a-oxo-2-Furanacetic acid methyl ester structure
33245-13-5 structure
Product Name:a-oxo-2-Furanacetic acid methyl ester
CAS No:33245-13-5
MF:C7H6O4
MW:154.120142459869
CID:306415
PubChem ID:118422
Update Time:2025-04-19

a-oxo-2-Furanacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • a-oxo-2-Furanacetic acid methyl ester
    • 251-425-5; 33245-13-5; methyl furan-2-yl(oxo)acetate
    • methyl 2-furyl(oxo)acetate
    • AKOS006328342
    • Methyl alpha-oxofuran-2-acetate
    • CS-0513736
    • Methyl (furan-2-yl)(oxo)acetate
    • SCHEMBL1233290
    • ZHRNRBLRLWDFDH-UHFFFAOYSA-N
    • NS00059383
    • AN-584/43417533
    • 33245-13-5
    • Methyl 2-oxo-2-(2-furanyl)acetate
    • DTXSID10954888
    • EINECS 251-425-5
    • methyl 2-(furan-2-yl)-2-oxoacetate
    • Inchi: 1S/C7H6O4/c1-10-7(9)6(8)5-3-2-4-11-5/h2-4H,1H3
    • InChI Key: ZHRNRBLRLWDFDH-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C(=O)OC)=O

Computed Properties

  • Exact Mass: 154.02658
  • Monoisotopic Mass: 154.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.245
  • Boiling Point: 214.9°Cat760mmHg
  • Flash Point: 83.8°C
  • Refractive Index: 1.477
  • PSA: 56.51
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